Cas no 876353-81-0 (tert-Butyl (2,6-dimethylphenyl)carbamate)

• Product Name: tert-Butyl (2,6-dimethylphenyl)carbamate
• CAS No: 876353-81-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1035198
• PubChem ID: 4935501
• Update Time: 2025-11-01

tert-Butyl (2,6-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2,6-dimethylphenyl)carbamate
• 2-Methyl-2-propanyl (2,6-dimethylphenyl)carbamate
• tert-butyl 2,6-dimethylphenylcarbamate
• AKOS003477134
• tert-butyl N-(2,6-dimethylphenyl)carbamate
• A849985
• FT-0730103
• tert-butyl?2,6-dimethylphenylcarbamate
• J-524426
• SCHEMBL24574915
• tert-Butyl(2,6-dimethylphenyl)carbamate
• 876353-81-0
• DB-077057

• MDL： MFCD07127732
• Inchi： 1S/C13H19NO2/c1-9-7-6-8-10(2)11(9)14-12(15)16-13(3,4)5/h6-8H,1-5H3,(H,14,15)
• InChI Key： KDANHJQECKLFEN-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=CC=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-Butyl (2,6-dimethylphenyl)carbamate

Professional Introduction to Compound with CAS No. 876353-81-0 and Product Name: tert-Butyl (2,6-dimethylphenyl)carbamate

tert-Butyl (2,6-dimethylphenyl)carbamate, identified by the CAS number 876353-81-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in agrochemicals, pharmaceuticals, and material science. The unique structural features of tert-butyl (2,6-dimethylphenyl)carbamate, particularly the presence of a tert-butyl group and a dimethylphenyl moiety, contribute to its distinctive chemical properties and potential applications.

The carbamate functional group in tert-butyl (2,6-dimethylphenyl)carbamate plays a crucial role in its reactivity and functionality. Carbamates are known for their ability to act as intermediates in various synthetic pathways, making them valuable in the development of new compounds. The tert-butyl group, on the other hand, enhances the stability of the molecule and influences its solubility and metabolic pathways. These characteristics make tert-butyl (2,6-dimethylphenyl)carbamate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Research has shown that carbamates can serve as effective intermediates in the synthesis of bioactive molecules. Specifically, tert-butyl (2,6-dimethylphenyl)carbamate has been investigated for its possible role in the development of new drugs targeting various diseases. Its structural framework allows for modifications that can enhance its pharmacological properties, making it a versatile compound for drug discovery.

The dimethylphenyl group in tert-butyl (2,6-dimethylphenyl)carbamate is particularly noteworthy due to its ability to influence electronic properties and interactions with biological targets. This moiety can be modified to optimize binding affinity and selectivity, which are critical factors in drug design. The combination of the tert-butyl group and the dimethylphenyl moiety provides a unique scaffold that can be tailored for specific applications in pharmaceutical research.

Recent studies have highlighted the importance of carbamates in the development of novel agrochemicals. tert-butyl (2,6-dimethylphenyl)carbamate has been explored as a potential intermediate in the synthesis of herbicides and pesticides. Its stability and reactivity make it an attractive candidate for further development in this field. Additionally, the compound's ability to interact with biological targets suggests potential applications beyond agrochemicals.

The synthesis of tert-butyl (2,6-dimethylphenyl)carbamate involves careful consideration of reaction conditions and reagents to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the production process, making it more efficient and scalable. These advancements have opened up new possibilities for industrial applications of this compound.

In conclusion, tert-butyl (2,6-dimethylphenyl)carbamate (CAS No. 876353-81-0) is a multifaceted compound with significant potential in various fields, including pharmaceuticals and agrochemicals. Its unique structural features and chemical properties make it a valuable asset in drug discovery and material science. As research continues to uncover new applications for this compound, its importance is likely to grow further.